1-(4-chlorophenyl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide

• IUPAC Name: 1-(4-chlorophenyl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C14H20ClNO3S2/c1-19-14(6-8-20-9-7-14)11-16-21(17,18)10-12-2-4-13(15)5-3-12/h2-5,16H,6-11H2,1H3
• InChI Key: WYENTAPLXKLGIB-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNS(=O)(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C14H20ClNO3S2
• Molecular Weight: 349.9 g/mol
• CAS No.: 2034486-54-7

Description

1-(4-chlorophenyl)-N-[(4-methoxythian-4-yl)methyl]methanesulfonamide is a useful research compound. Its molecular formula is C14H20ClNO3S2 and its molecular weight is 349.89. The purity is usually 95%.
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Scientific Research Applications

Oxidative Reactions and Synthesis

Studies on related sulfonamides and sulfoxides have shown applications in oxidative reactions and synthesis. For instance, the oxidation of methyl (methylthio)methyl sulfoxide has been explored, leading to the formation of bis(methylsulfinyl)methane and methyl (methylthio)methyl sulfone under various conditions. This research provides insights into the oxidative stability and reactivity of related sulfonamides, suggesting potential utility in synthetic chemistry for producing specific sulfone compounds with desired properties (Ogura, Suzuki, & Tsuchihashi, 1980).

Methanesulfonamide Reactions

N-(2,3-Dichlorophenyl)methanesulfonamide and N-(3,4-Dichlorophenyl)methanesulfonamide structures have been analyzed, revealing conformational aspects that could influence their biological activity. These studies help understand how slight modifications in the sulfonamide structure can impact its interactions and reactivity, which is crucial for designing compounds with specific functions (Gowda, Foro, & Fuess, 2007).

Luminescence Sensing and Pesticide Removal

Metal-organic frameworks (MOFs) constructed with thiophene-functionalized dicarboxylate have shown applications in luminescence sensing and environmental contaminant removal, including pesticides. This suggests that compounds with similar functional groups might be useful in developing sensors or materials for environmental remediation (Zhao et al., 2017).

Sulfenic Acids Study

The study of sulfenic acids in the gas phase, including their electronic structure and thermal stability, offers insight into their reactivity and potential applications in various chemical processes. Understanding the properties of sulfenic acids and related compounds can aid in the development of new chemical reactions and materials (Lacombe et al., 1996).